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Compound of Interest

Compound Name: 4-Vinylsyringol

Cat. No.: B7890379 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for the handling of 4-Vinylsyringol, including operational and

disposal plans, to foster a secure and efficient research environment.

Hazard Identification and Safety Data
4-Vinylsyringol (CAS No. 28343-22-8) is a phenolic compound that requires careful handling

due to its potential health hazards.[1] Based on the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, 4-Vinylsyringol is classified as a substance that can

cause skin irritation, serious eye damage, and respiratory irritation.[1] Ingestion may also be

harmful.

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and occupational

exposure limits (OELs) for 4-Vinylsyringol are not readily available in the searched literature,

the safety precautions are based on its GHS classification and its relation to the phenol

chemical class. Researchers should handle this chemical with the assumption that it is toxic

and irritant.
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Data Point Value Source

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritation

[1]

Molecular Formula C₁₀H₁₂O₃ [2][3]

Molecular Weight 180.20 g/mol [2]

Appearance White solid [4]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) plan is critical to minimize exposure

and ensure the safety of laboratory personnel. The following PPE is mandatory when handling

4-Vinylsyringol.

PPE Requirements for Handling 4-Vinylsyringol
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended. While

specific compatibility data for

4-Vinylsyringol is not available,

these materials generally offer

good resistance to phenols

and a range of organic

compounds.[5][6][7] Always

use thin gauge gloves for

splash protection only and

change them immediately after

contact.[8] For prolonged

handling, thicker, chemical-

resistant gloves should be

used.

Eyes/Face
Safety goggles with side

shields or a face shield

To protect against splashes

and aerosols that can cause

serious eye damage.[1]

Standard safety glasses are

not sufficient.

Body Laboratory coat

A standard lab coat is required

to protect street clothing and

skin from contamination.

Respiratory
Air-purifying respirator with

organic vapor cartridges

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent respiratory tract

irritation.[1] Cartridges suitable

for organic vapors should be

used.[9][10][11]
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A systematic approach to handling 4-Vinylsyringol from receipt to disposal is essential. The

following workflow outlines the key steps to be taken.

Preparation

Handling

Cleanup & Decontamination

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh and Prepare Solutions in Fume Hood

Conduct Experiment

Decontaminate Glassware and Surfaces

Segregate Waste

Label and Store Waste in Designated Area

Arrange for Professional Disposal
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Vinylsyringol.

Disposal Plan
Proper disposal of 4-Vinylsyringol and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. As a phenolic compound, 4-
Vinylsyringol waste is considered hazardous.[12][13]

Step-by-Step Disposal Protocol:

Segregation of Waste:

Solid Waste: Unused or expired 4-Vinylsyringol powder, as well as contaminated items

like weighing paper, pipette tips, and gloves, should be collected in a clearly labeled,

sealed, and puncture-proof container designated for solid hazardous chemical waste.[4]

Liquid Waste: Solutions containing 4-Vinylsyringol should be collected in a separate,

sealed, and clearly labeled container for liquid hazardous chemical waste. Do not mix with

other solvent waste streams unless compatibility is confirmed. Phenol/chloroform mixtures

can be treated as halogenated waste solvent.[12][13]

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.

Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "4-
Vinylsyringol," and the specific hazards (e.g., "Toxic," "Irritant").[4]

Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area away from incompatible materials. Keep containers closed except when adding

waste.

Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[4][12] Do not dispose of 4-Vinylsyringol down the drain or in regular

trash.[4]

Spill and Decontamination Protocol:

Small Spills: In a chemical fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbent material in a sealed container for hazardous waste

disposal.

Decontamination: Clean the spill area and any contaminated equipment with a suitable

solvent (e.g., ethanol) followed by soap and water. Collect all cleaning materials as

hazardous waste.

Large Spills: Evacuate the area and contact your institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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